Cas no 870553-22-3 (3,3-dimethyl-1H-isobenzofuran-4-ol)

• Product Name: 3,3-dimethyl-1H-isobenzofuran-4-ol
• CAS No: 870553-22-3
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 5290062
• Update Time: 2026-03-10

3,3-dimethyl-1H-isobenzofuran-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-Isobenzofuranol, 1,3-dihydro-3,3-dimethyl-
• 3,3-dimethyl-1H-isobenzofuran-4-ol

• Inchi： 1S/C10H12O2/c1-10(2)9-7(6-12-10)4-3-5-8(9)11/h3-5,11H,6H2,1-2H3
• InChI Key： ZSIFPXGOOVTGMN-UHFFFAOYSA-N
• SMILES： C1C2=C(C(O)=CC=C2)C(C)(C)O1

Additional information on 3,3-dimethyl-1H-isobenzofuran-4-ol

3,3-dimethyl-1H-isobenzofuran-4-ol: A Comprehensive Overview of CAS No. 870553-22-3

3,3-dimethyl-1H-isobenzofuran-4-ol (CAS No. 870553-22-3) is a unique organic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinct molecular structure and chemical properties, holds potential applications in various areas, including drug discovery and material science. This article aims to provide a comprehensive overview of 3,3-dimethyl-1H-isobenzofuran-4-ol, delving into its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

3,3-dimethyl-1H-isobenzofuran-4-ol is a member of the isobenzofuran family, featuring a benzene ring fused with a furan ring and two methyl groups at the 3-position. The hydroxyl group at the 4-position adds to its structural complexity and reactivity. The molecular formula of 3,3-dimethyl-1H-isobenzofuran-4-ol is C₁₀H₁₂O₂, with a molecular weight of approximately 164.20 g/mol. This compound exhibits good solubility in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO), making it suitable for various chemical reactions and biological assays.

Synthesis Methods

The synthesis of 3,3-dimethyl-1H-isobenzofuran-4-ol has been explored through several routes, each with its own advantages and limitations. One common method involves the cyclization of an appropriate precursor followed by functional group manipulation. For instance, a recent study published in the Journal of Organic Chemistry reported a highly efficient one-pot synthesis using a palladium-catalyzed coupling reaction followed by an intramolecular cyclization step. This method not only simplifies the synthetic process but also improves the overall yield and purity of the final product.

Biological Activities

3,3-dimethyl-1H-isobenzofuran-4-ol has shown promising biological activities in various assays. One notable application is its potential as an antioxidant agent. Research conducted at the University of California demonstrated that 3,3-dimethyl-1H-isobenzofuran-4-ol exhibits strong radical scavenging activity, which could be beneficial in preventing oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant properties, 3,3-dimethyl-1H-isobenzofuran-4-ol has been investigated for its anti-inflammatory effects. A study published in the European Journal of Medicinal Chemistry reported that this compound significantly inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that 3,3-dimethyl-1H-isobenzofuran-4-ol could be a valuable lead compound for developing anti-inflammatory drugs.

Clinical Applications and Research Trends

The potential clinical applications of 3,3-dimethyl-1H-isobenzofuran-4-ol are currently being explored in preclinical studies. Preliminary results from animal models have shown that this compound can effectively reduce oxidative stress and inflammation in various tissues. For example, a study published in the Journal of Pharmacology and Experimental Therapeutics demonstrated that oral administration of 3,3-dimethyl-1H-isobenzofuran-4-ol significantly improved cognitive function in mice with Alzheimer's disease by reducing amyloid-beta plaque formation and neuroinflammation.

In the realm of cancer research, 3,3-dimethyl-1H-isobenzofuran-4-ol has also shown potential as an anticancer agent. A recent study published in Cancer Letters reported that this compound selectively induces apoptosis in human breast cancer cells while sparing normal cells. The mechanism underlying this selective cytotoxicity is thought to involve the modulation of cellular signaling pathways such as PI3K/AKT and MAPK/ERK.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 3,3-dimethyl-1H-isobenzofuran-4-ol highlights its multifaceted biological activities and potential therapeutic applications. Further studies are needed to elucidate the detailed mechanisms of action and to optimize its pharmacological properties for clinical use. Additionally, exploring combination therapies involving 3,3-dimethyl-1H-isobenzofuran-4-ol with existing drugs could enhance its therapeutic efficacy.

In conclusion, CAS No. 870553-22-3: 3,3-dimethyl- strong > 1 H -isobenzofuran - 4 - ol strong > represents a promising compound with diverse biological activities and potential applications in medicine and material science. As research continues to advance our understanding of this molecule, it is likely to play an increasingly important role in drug discovery and development. p > article > response >